Cas no 921219-95-6 (N-(2-Fluoro-3-methoxybenzyl)-N-methylamine)

• Product Name: N-(2-Fluoro-3-methoxybenzyl)-N-methylamine
• CAS No: 921219-95-6
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 4719811
• PubChem ID: 53256628
• Update Time: 2025-05-25

N-(2-Fluoro-3-methoxybenzyl)-N-methylamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluoro-3-methoxybenzyl)-N-methylamine
• Benzenemethanamine, 2-fluoro-3-methoxy-N-methyl-
• [(2-fluoro-3-methoxyphenyl)methyl](methyl)amine

• Inchi： 1S/C9H12FNO/c1-11-6-7-4-3-5-8(12-2)9(7)10/h3-5,11H,6H2,1-2H3
• InChI Key： HBBGHVPZHVXQNP-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CNC)OC

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• XLogP3: 1.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 227.8±25.0 °C at 760 mmHg
• Flash Point: 91.6±23.2 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

N-(2-Fluoro-3-methoxybenzyl)-N-methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(2-Fluoro-3-methoxybenzyl)-N-methylamine

Introduction to N-(2-Fluoro-3-methoxybenzyl)-N-methylamine (CAS No. 921219-95-6)

N-(2-Fluoro-3-methoxybenzyl-N-methylamine) is a specialized organic compound with the CAS number 921219-95-6. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential applications in drug development. The presence of both fluoro and methoxy substituents in its benzyl backbone imparts distinct chemical characteristics that make it a valuable intermediate in synthesizing various bioactive molecules.

The compound's molecular structure, characterized by a benzyl group linked to a fluoro-substituted aromatic ring and a methylamine moiety, suggests its utility in the synthesis of pharmacologically relevant molecules. Specifically, the fluoro group is known to enhance metabolic stability and binding affinity, making it a preferred choice in medicinal chemistry. The methoxy group, on the other hand, contributes to the compound's solubility and reactivity, facilitating its incorporation into more complex molecular frameworks.

In recent years, there has been a growing interest in exploring the therapeutic potential of fluorinated aromatic compounds. These compounds have shown promise in various preclinical studies due to their ability to modulate biological pathways effectively. N-(2-Fluoro-3-methoxybenzyl-N-methylamine) is no exception, as it has been investigated for its role in developing novel treatments for neurological disorders, cancer, and infectious diseases. Its unique chemical profile allows it to interact with biological targets in ways that conventional non-fluorinated analogs cannot.

One of the most compelling aspects of N-(2-Fluoro-3-methoxybenzyl-N-methylamine) is its versatility as a building block in drug synthesis. Researchers have leveraged its structure to create derivatives with enhanced pharmacokinetic properties. For instance, studies have demonstrated that fluorinated analogs can exhibit improved blood-brain barrier penetration, which is crucial for treating central nervous system disorders. This property has opened up new avenues for developing more effective therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The compound's potential extends beyond neurological applications. In oncology research, N-(2-Fluoro-3-methoxybenzyl-N-methylamine) has been explored as a precursor for kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer development. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies that minimize side effects while maximizing therapeutic efficacy. The unique structural features of N-(2-Fluoro-3-methoxybenzyl-N-methylamine) make it an attractive candidate for this purpose.

In addition to its applications in drug development, N-(2-Fluoro-3-methoxybenzyl-N-methylamine) has also been studied for its role in materials science. Fluorinated compounds are known for their thermal stability and chemical resistance, making them suitable for use in advanced materials such as polymers and coatings. The incorporation of this compound into material formulations can enhance their performance under harsh conditions, opening up new possibilities for industrial applications.

The synthesis of N-(2-Fluoro-3-methoxybenzyl-N-methylamine) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These methods ensure high yields and purity, which are essential for pharmaceutical applications where even minor impurities can affect the compound's efficacy and safety.

Ongoing research continues to uncover new potential applications for N-(2-Fluoro-3-methoxybenzyl-N-methylamine). Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, leading to the discovery of novel therapeutic agents. The compound's unique properties make it a cornerstone in the development of next-generation drugs that address unmet medical needs.

In conclusion, N-(2-Fluoro-3-methoxybenzyl-N-methylamine) (CAS No. 921219-95-6) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its structural features enable it to serve as a valuable intermediate in drug synthesis, particularly for developing treatments targeting neurological disorders and cancer. As research progresses, we can expect to see even more innovative uses emerge from this remarkable molecule.